Enzymatic Specificity: Distinct Substrate Preference for Long-Chain 3-Hydroxyacyl-CoA Dehydrogenase (LCHAD) vs. Short-Chain Dehydrogenase (SCHAD)
Enzymatic processing of 3,11-Dihydroxytetradecanoyl-CoA is governed by long-chain-specific 3-hydroxyacyl-CoA dehydrogenase (LCHAD; EC 1.1.1.211), which exhibits a marked and quantifiable preference for C12–C16 substrates. This contrasts sharply with short-chain 3-hydroxyacyl-CoA dehydrogenase (SCHAD; EC 1.1.1.35), which is optimized for C6 substrates. Class-level kinetic data demonstrate that LCHAD activity with a C16 substrate is 6- to 15-fold higher than with a C4 substrate [1][2]. LCHAD action is highest at C16 and is essentially inactive at C4 [1]. As a C14 substrate with two hydroxyl modifications, 3,11-Dihydroxytetradecanoyl-CoA resides precisely within the optimal catalytic window of LCHAD, a specificity not shared by generic short- or medium-chain CoA esters.
| Evidence Dimension | Relative enzymatic activity of LCHAD vs. SCHAD based on substrate chain length |
|---|---|
| Target Compound Data | C14 (long-chain) hydroxyacyl-CoA (class of 3,11-Dihydroxytetradecanoyl-CoA) |
| Comparator Or Baseline | C6 (short-chain) hydroxyacyl-CoA (SCHAD optimal) vs. C4 (short-chain) hydroxyacyl-CoA (LCHAD minimal activity) |
| Quantified Difference | LCHAD activity with C16 substrate is 6- to 15-fold higher than with C4 substrate; LCHAD optimal at C12–C16, inactive at C4; SCHAD optimal at C6 [1][2] |
| Conditions | LCHAD from mitochondrial inner membrane; SCHAD specificity profile |
Why This Matters
This chain-length specificity directly informs experimental design: assays targeting LCHAD-dependent pathways require long-chain substrates like 3,11-Dihydroxytetradecanoyl-CoA; substitution with shorter-chain analogs will yield false-negative or non-physiological results.
- [1] Taylor & Francis. HADHA - Knowledge and References: Long-chain L-3-hydroxyacyl-CoA dehydrogenase deficiency. In: Atlas of Inherited Metabolic Diseases, 2020. View Source
- [2] BRENDA: The Comprehensive Enzyme Information System. Information on EC 1.1.1.211 - long-chain-3-hydroxyacyl-CoA dehydrogenase. View Source
